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Compound of Interest

Compound Name: Decyl 3-mercaptopropionate

Cat. No.: B15177439

For researchers, scientists, and drug development professionals, the proper handling and
disposal of laboratory chemicals is paramount to ensuring a safe and compliant work
environment. This guide provides essential safety and logistical information for the disposal of
Decyl 3-mercaptopropionate, a compound that, like other mercaptans, is characterized by a
strong, unpleasant odor and requires careful management.

Quantitative Data on Related Mercaptopropionates

While a specific Safety Data Sheet (SDS) for Decyl 3-mercaptopropionate (CAS 45180-55-0)
is not readily available, data from structurally similar compounds, such as Ethyl 3-
mercaptopropionate and 3-Mercaptopropionic acid, can provide valuable insights into its
hazard profile. The following table summarizes key quantitative data for these analogous
substances.
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Ethyl 3- .. .
Property . 3-Mercaptopropionic acid
mercaptopropionate

CAS Number 5466-06-8 107-96-0

Molecular Formula C5H1002S C3H602S

Molecular Weight 134.2 g/mol 106.14 g/mol

Boiling Point 75-76 °C @ 10 mmHg[1] 110-111 °C @ 15 mmHg
Flash Point 72 °C (161.6 °F)[1] 93 °C (199.4 °F)

Specific Gravity 1.059[1] 1.218

Note: This data is for related compounds and should be used as a general guideline. Always
handle unknown chemicals with caution.

Procedural Guidance for Disposal

The proper disposal of Decyl 3-mercaptopropionate is a critical step in the laboratory
workflow. Adherence to institutional, local, state, and federal regulations is mandatory.

Immediate Safety Precautions and Spill Response

In the event of a spill, immediate action is necessary to contain the material and protect
laboratory personnel.

Experimental Protocol for Spill Neutralization:

o Evacuate and Ventilate: Immediately evacuate the affected area and ensure it is well-
ventilated. Use a chemical fume hood if the spill is contained within one.

» Personal Protective Equipment (PPE): Don appropriate PPE, including chemical-resistant
gloves, safety goggles, and a lab coat. For large spills, respiratory protection may be
necessary.[2][3]

o Containment: For liquid spills, use an inert absorbent material, such as vermiculite, sand, or
commercial sorbent pads, to contain the spill.[3]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC137410250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC137410250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC137410250&countryCode=US&language=en
https://www.benchchem.com/product/b15177439?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1326122&productDescription=3-MERCAPTOPROPIONIC+AC+99+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC125535000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC125535000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15177439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Collection: Carefully collect the absorbed material into a suitable, sealable container for
hazardous waste.

Decontamination: Decontaminate the spill area with a suitable cleaning agent.

Disposal: The collected waste must be disposed of as hazardous chemical waste in
accordance with all applicable regulations.[2][3]

Step-by-Step Disposal Plan

Waste Identification and Classification: Decyl 3-mercaptopropionate waste should be
classified as hazardous chemical waste. It is crucial to never dispose of this chemical down
the drain, as it can be toxic to aquatic life.[1]

Containerization:
o Use only compatible, properly labeled, and sealed containers for waste collection.[4][5]

o The container must be clearly labeled with the words "Hazardous Waste," the full chemical
name ("Decyl 3-mercaptopropionate”), and any associated hazard symbols (e.g., irritant,
environmental hazard).[4]

Segregation:
o Store waste containers in a designated and well-ventilated satellite accumulation area.[4]

o Segregate Decyl 3-mercaptopropionate waste from incompatible materials, particularly
strong oxidizing agents and strong bases, to prevent hazardous reactions.[2][6]

Waste Pickup and Disposal:

o Arrange for the collection of the hazardous waste by your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal company.

o Ensure all required paperwork is completed for the waste manifest.

Disposal Decision-Making Workflow
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The following diagram illustrates the logical steps for the proper disposal of Decyl 3-

mercaptopropionate.
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Caption: Logical workflow for the safe disposal of Decyl 3-mercaptopropionate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. fishersci.com [fishersci.com]
o 2. fishersci.com [fishersci.com]
» 3. fishersci.com [fishersci.com]

e 4. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

» 5. danielshealth.com [danielshealth.com]
e 6. spectrumchemical.com [spectrumchemical.com]

 To cite this document: BenchChem. [Navigating the Safe Disposal of Decyl 3-
mercaptopropionate: A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15177439#decyl-3-mercaptopropionate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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